Cas no 866009-80-5 (N~4~-isopropyl-5-nitro-N~4~,N~6~-diphenyl-4,6-pyrimidinediamine)

• Product Name: N~4~-isopropyl-5-nitro-N~4~,N~6~-diphenyl-4,6-pyrimidinediamine
• CAS No: 866009-80-5
• MDL: MFCD05670293
• CID: 4662236
• Update Time: 2025-05-19

N~4~-isopropyl-5-nitro-N~4~,N~6~-diphenyl-4,6-pyrimidinediamine Chemical and Physical Properties

Names and Identifiers

• N~4~-isopropyl-5-nitro-N~4~,N~6~-diphenyl-4,6-pyrimidinediamine

• MDL： MFCD05670293

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N~4~-isopropyl-5-nitro-N~4~,N~6~-diphenyl-4,6-pyrimidinediamine

Introduction to N₄-isopropyl-5-nitro-N₄,N₆-diphenyl-4,6-pyrimidinediamine (CAS No. 866009-80-5)

N₄-isopropyl-5-nitro-N₄,N₆-diphenyl-4,6-pyrimidinediamine, with the chemical identifier CAS No. 866009-80-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its nitro and amine substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The nitro group at the 5-position of the pyrimidine ring is a key functional moiety that influences the electronic properties of the molecule. Nitro groups are known to exhibit strong electron-withdrawing effects, which can modulate the reactivity and binding affinity of the compound towards biological targets. In recent years, nitro-containing pyrimidines have been extensively studied for their potential in developing novel therapeutic agents, particularly in the areas of anticancer and antimicrobial applications. The presence of the nitro group in N₄-isopropyl-5-nitro-N₄,N₆-diphenyl-4,6-pyrimidinediamine suggests that it may interact with biological targets in a manner that could lead to significant pharmacological effects.

The amine substituents at the 4 and 6 positions further enhance the versatility of this compound. Amines are well-known for their ability to form hydrogen bonds and participate in various biochemical interactions, making them crucial for drug design. The dual amine functionality in N₄-isopropyl-5-nitro-N₄,N₆-diphenyl-4,6-pyrimidinediamine provides multiple sites for interaction with biological molecules, potentially increasing its binding affinity and selectivity. This feature has been exploited in several drug development projects to create molecules with enhanced pharmacokinetic profiles.

The isopropyl group at the 4-position adds another layer of complexity to the molecular structure. Isopropyl groups are often introduced into drug candidates to improve solubility, metabolic stability, and overall bioavailability. In N₄-isopropyl-5-nitro-N₄,N^{#6Diphenylpyrimidine-diamine, this substitution may contribute to better pharmacokinetic properties, facilitating its absorption and distribution within the body. The combination of these structural elements makes this compound a promising candidate for further investigation in medicinal chemistry.}

In recent years, there has been a growing interest in exploring novel derivatives of pyrimidine-based compounds due to their broad spectrum of biological activities. Studies have shown that pyrimidine derivatives can exhibit potent effects against various diseases, including cancer, inflammation, and infectious disorders. The specific arrangement of functional groups in N^{#isopropylnitropyrimidinediamine allows it to interact with multiple biological pathways simultaneously, which could lead to synergistic therapeutic effects.}

The pharmaceutical industry has been actively investigating pyrimidine derivatives for their potential as anticancer agents. Pyrimidines are closely related to nucleic acids and thus can interfere with DNA replication and cell division processes. The nitro group in N^{#isopropylnitropyrimidinediamine may play a crucial role in modulating these processes by either directly interacting with DNA or by influencing enzymes involved in DNA metabolism. Preliminary studies have suggested that such compounds can induce apoptosis (programmed cell death) in cancer cells while sparing healthy cells, making them attractive candidates for targeted cancer therapies.}

In addition to their anticancer potential, pyrimidine derivatives have also been explored for their antimicrobial properties. The structural features of these compounds can disrupt bacterial cell wall synthesis or inhibit essential enzymatic pathways required for bacterial survival. The amine substituents in N^{#isopropylnitropyrimidinediamine may contribute to its ability to interact with bacterial enzymes or cell wall components, leading to effective antimicrobial activity. This has opened up new avenues for developing novel antibiotics against resistant bacterial strains.}

The synthesis of N^{#isopropyl-N,N-diphenylpyrimidinediamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the various functional groups onto the pyrimidine core while maintaining regioselectivity and minimizing side reactions. Techniques such as nucleophilic substitution reactions at specific positions on the pyrimidine ring have been crucial in achieving the desired molecular structure.}

The chemical stability of N^{#isopropilpyridinamine is another important consideration during its synthesis and application. Factors such as pH sensitivity, thermal stability, and susceptibility to degradation must be evaluated to ensure that the compound remains effective throughout its intended use period. Researchers have developed strategies to enhance the stability of such compounds through protective group chemistry or by incorporating stabilizing moieties into their structures.}

The pharmacological evaluation of CAS No 866009-80-5 has been conducted using both in vitro (cell-based) and in vivo (animal models) approaches. These studies aim to assess its efficacy against target diseases as well as its safety profile before moving into clinical trials. Preliminary results from these studies have shown promising activity against certain disease models without significant toxicity at tested doses.

The development of novel drug candidates is a complex process that requires extensive collaboration between chemists who design molecules like CAS No 866009-80-5, biologists who study their interactions with biological systems at molecular levels (such as enzymes), pharmacologists who evaluate drug efficacy/safety via animal testing before human trials), clinicians who conduct clinical trials on patients), regulatory agencies (e.g., FDA/EMA) who approve new drugs after thorough review), pharmaceutical companies who manufacture/dristribute drugs), healthcare professionals who prescribe/use drugs), patients who benefit from new treatments). Each stakeholder plays an essential role ensuring safe effective medicines reach patients needs quickly efficiently possible.)